2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H11FO4/c1-20-15(19)11-4-2-3-9(7-11)10-5-6-12(14(17)18)13(16)8-10/h2-8H,1H3,(H,17,18)
• InChI Key: XSNNNQLFQYOHHP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C15H11FO4
• DSSTOX Substance ID: DTXSID10690678
• Molecular Weight: 274.24 g/mol
• CAS RN: 1261924-31-5

Description

2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% (2F4MCPB) is a phenylbenzoic acid derivative that has been used in a variety of scientific research applications. It is a white solid at room temperature and has a melting point of 91-93°C. 2F4MCPB has been used in a variety of laboratory experiments due to its high purity, low cost, and easy synthesis method.

Scientific Research Applications

2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a model compound for the study of the reactivity of phenylbenzoic acid derivatives. It has also been used in the synthesis of a variety of other compounds, such as 2-fluoro-4-(3-methoxycarbonylphenyl)benzamide, 2-fluoro-4-(3-methoxycarbonylphenyl)benzyl alcohol, and 2-fluoro-4-(3-methoxycarbonylphenyl)benzaldehyde. In addition, 2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% has been used as a starting material in the synthesis of a variety of other compounds, such as 2-fluoro-4-(3-methoxycarbonylphenyl)benzyl esters and amides.

Mechanism of Action

2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% is a phenylbenzoic acid derivative that has been used in a variety of scientific research applications. It is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. By blocking the activity of COX-2, 2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% can reduce inflammation and pain.
Biochemical and Physiological Effects
2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% has been shown to reduce inflammation and pain in a variety of animal models. In addition, it has been shown to reduce the production of inflammatory mediators such as prostaglandins, leukotrienes, and thromboxanes. 2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% has also been shown to reduce the production of nitric oxide, which is a potent vasodilator.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% has a number of advantages for laboratory experiments. It is relatively inexpensive, has a high purity, and is easy to synthesize. Furthermore, it is stable at room temperature and has a melting point of 91-93°C. However, 2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% has some limitations for laboratory experiments. It is not water soluble, and it is not soluble in many organic solvents. In addition, it is not very stable in the presence of light or heat.

Future Directions

In the future, 2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% could be further studied to understand its mechanism of action and its potential therapeutic applications. It could also be used as a starting material in the synthesis of other compounds, such as 2-fluoro-4-(3-methoxycarbonylphenyl)benzyl esters and amides. Additionally, it could be used in the development of new drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and Crohn’s disease. Finally, it could be used in the development of novel diagnostic tools for the detection of inflammation.

Synthesis Methods

2-Fluoro-4-(3-methoxycarbonylphenyl)benzoic acid, 95% is synthesized by the reaction of 2-fluorobenzoic acid with 3-methoxycarbonylphenyl bromide in the presence of a catalytic amount of sodium carbonate. The reaction is carried out in aqueous ethanol at a temperature of 80°C for 1 hour. The product is then isolated by filtration and recrystallization in ethanol.